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Compound of Interest

Compound Name: 2-Methyl-1-nitronaphthalene

Cat. No.: B7767378 Get Quote

2-Methyl-1-nitronaphthalene is a yellow, crystalline solid primarily utilized as a chemical

intermediate in the synthesis of various organic compounds, including dyes, pigments, and

potentially pharmaceuticals.[1][2] Despite its classification for use in the pharmaceutical

industry, detailed public-domain research on its specific therapeutic applications is notably

scarce.[1][3] Current scientific literature focuses more on its chemical properties, synthesis, and

toxicological profile, often in comparison to related compounds like naphthalene and 1-

nitronaphthalene.[4][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Methyl-1-nitronaphthalene is

presented below.
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Property Value Reference

Molecular Formula C₁₁H₉NO₂ [6][7]

Molecular Weight 187.19 g/mol [6]

CAS Number 881-03-8 [6]

Appearance
Yellow to orange crystalline

solid/powder
[2][6]

Melting Point 70-82 °C [1][2]

Boiling Point 185-186 °C at 18 mmHg [2]

Solubility Insoluble in water [6]

Synthesis of 2-Methyl-1-nitronaphthalene
The primary method for synthesizing 2-Methyl-1-nitronaphthalene is through the nitration of

2-methylnaphthalene.[3] This electrophilic aromatic substitution reaction typically involves a

mixture of concentrated nitric acid and sulfuric acid.[3]

Experimental Protocol: Nitration of 2-Methylnaphthalene
Objective: To synthesize 2-Methyl-1-nitronaphthalene from 2-methylnaphthalene.

Materials:

2-Methylnaphthalene

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice bath

Reaction flask with a stirrer

Dropping funnel
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Separatory funnel

Recrystallization solvent (e.g., ethanol)

Standard laboratory glassware and safety equipment

Procedure:

In a reaction flask, dissolve 2-methylnaphthalene in a suitable solvent.

Cool the flask in an ice bath to maintain a low temperature.

Slowly add a pre-mixed solution of concentrated nitric acid and concentrated sulfuric acid

(nitrating mixture) to the flask using a dropping funnel while stirring continuously. The

temperature should be carefully controlled to prevent over-nitration and the formation of by-

products.[3]

After the addition is complete, continue stirring the mixture at a low temperature for a

specified period to ensure the reaction goes to completion.

Pour the reaction mixture over crushed ice to precipitate the crude product.

Filter the precipitate and wash it with cold water to remove any remaining acid.

Purify the crude 2-Methyl-1-nitronaphthalene by recrystallization from a suitable solvent,

such as ethanol, to obtain the final product.

Dry the purified crystals and determine the yield and melting point.

Biological Activity and Toxicity
The biological activity of 2-Methyl-1-nitronaphthalene is primarily understood in the context of

its toxicity and metabolism.[3] Studies on related compounds suggest that it is metabolized by

cytochrome P450 enzymes, which can lead to the formation of reactive intermediates.[3][4]

These intermediates can bind to cellular macromolecules, potentially causing cytotoxicity and

mutagenicity.[3]
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Chronic toxicity and carcinogenicity studies on the parent compound, 2-methylnaphthalene, in

mice indicated that it can induce pulmonary alveolar proteinosis but does not have unequivocal

carcinogenic potential.[8] It is important to note that the addition of the nitro group in 2-Methyl-
1-nitronaphthalene could significantly alter its biological properties. For instance, the

metabolism of nitronaphthalenes can lead to the formation of their corresponding amines,

some of which are known carcinogens.[9]

Like its analogs, 1-nitronaphthalene and methylnaphthalenes, 2-Methyl-1-nitronaphthalene is

expected to cause lesions in bronchiolar epithelial cells, specifically Clara and ciliated cells.[4]

[5] However, species-specific toxicity has been observed with these compounds, with rats

being more susceptible to 1-nitronaphthalene toxicity than mice.[5][10]

Potential Signaling Pathway Involvement
Based on the metabolism of similar compounds, the following diagram illustrates a plausible

metabolic activation pathway for 2-Methyl-1-nitronaphthalene that could lead to cellular

toxicity.
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Caption: Proposed metabolic activation of 2-Methyl-1-nitronaphthalene.

Experimental Workflow for In Vitro Cytotoxicity
Assay
The following workflow outlines a general procedure to assess the cytotoxic effects of 2-
Methyl-1-nitronaphthalene on a cell line.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9073471/
https://www.benchchem.com/product/b7767378?utm_src=pdf-body
https://www.benchchem.com/product/b7767378?utm_src=pdf-body
https://deepblue.lib.umich.edu/handle/2027.42/22480
https://www.benchchem.com/product/b7767378?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2687406/
https://pubmed.ncbi.nlm.nih.gov/19464565/
https://pubmed.ncbi.nlm.nih.gov/19464565/
https://www.researchgate.net/publication/26236185_Toxicity_and_metabolism_of_methylnaphthalenes_Comparison_with_naphthalene_and_1-nitronaphthalene
https://www.benchchem.com/product/b7767378?utm_src=pdf-body
https://www.benchchem.com/product/b7767378?utm_src=pdf-body-img
https://www.benchchem.com/product/b7767378?utm_src=pdf-body
https://www.benchchem.com/product/b7767378?utm_src=pdf-body
https://www.benchchem.com/product/b7767378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell Culture
(e.g., A549 lung carcinoma cells)

2. Treatment with
2-Methyl-1-nitronaphthalene

(various concentrations)

3. Incubation
(e.g., 24, 48, 72 hours)

4. Cell Viability Assay
(e.g., MTT, XTT)

5. Data Analysis
(IC50 determination)

Click to download full resolution via product page

Caption: General workflow for an in vitro cytotoxicity assay.

Conclusion
While 2-Methyl-1-nitronaphthalene is noted for its role as a chemical intermediate in various

industries, including pharmaceuticals, there is a significant lack of published research detailing

its specific applications in drug development and therapy. The available information

predominantly pertains to its chemical synthesis and toxicological properties, which are inferred

from studies on structurally similar compounds. Further research is required to elucidate any

potential therapeutic value and to establish detailed protocols for its use in pharmaceutical

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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